Cas no 1823183-67-0 (4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile)

4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile is a high-purity synthetic intermediate widely used in pharmaceutical and agrochemical research. Its key structural features—a chloro-substituted trifluoromethylpyridine core and a benzonitrile moiety—impart versatility in cross-coupling reactions and heterocyclic synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable for bioactive molecule development. The compound exhibits excellent reactivity in amidation and nucleophilic substitution reactions, serving as a precursor for kinase inhibitors and other targeted therapeutics. Its well-defined crystalline form ensures consistent batch-to-batch performance. Suitable for controlled environments, it is typically handled under inert conditions due to its sensitivity to moisture. Analytical data (HPLC, NMR) confirm >98% purity, meeting rigorous research standards.
4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile structure
1823183-67-0 structure
Product name:4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile
CAS No:1823183-67-0
MF:C14H6ClF3N2O
MW:310.658452510834
CID:4708617

4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(3-chloro-5-(trifluoromethyl)picolinoyl)benzonitrile
    • 4-[3-chloro-5-(trifluoromethyl)pyridine-2-carbonyl]benzonitrile
    • 4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile
    • Inchi: 1S/C14H6ClF3N2O/c15-11-5-10(14(16,17)18)7-20-12(11)13(21)9-3-1-8(6-19)2-4-9/h1-5,7H
    • InChI Key: DGWJRNITXBZAJZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1C(C1C=CC(C#N)=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 437
  • Topological Polar Surface Area: 53.8

4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C165685-50mg
4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile
1823183-67-0
50mg
$ 295.00 2022-06-06
TRC
C165685-100mg
4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile
1823183-67-0
100mg
$ 490.00 2022-06-06

Additional information on 4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile

Comprehensive Overview of 4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile (CAS No. 1823183-67-0)

4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile (CAS No. 1823183-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique picolinoyl and benzonitrile moieties, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, featuring a trifluoromethyl group and a chloro substituent, makes it a valuable intermediate for synthesizing more complex molecules.

The growing interest in 4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile is driven by its versatility in modern chemistry. Researchers are particularly intrigued by its role in the development of small-molecule inhibitors and bioactive compounds. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the benzonitrile scaffold is known for its ability to interact with various biological targets, making this compound a promising candidate for further exploration.

In the context of current trends, CAS No. 1823183-67-0 aligns with the increasing demand for highly functionalized heterocycles in medicinal chemistry. The compound's structural features are often discussed in forums and publications focusing on structure-activity relationships (SAR) and rational drug design. Its potential applications in crop protection and pest management also make it relevant to the agrochemical industry, where trifluoromethylated compounds are highly sought after for their efficacy.

From a synthetic perspective, 4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile is often synthesized via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. These methods are frequently optimized to improve yield and purity, as highlighted in recent patents and research papers. The compound's stability under various conditions makes it a reliable building block for further derivatization, catering to the needs of high-throughput screening and combinatorial chemistry.

Another area of interest is the compound's potential role in fluorine chemistry, a field that has seen exponential growth due to the unique properties of fluorine-containing molecules. The trifluoromethyl group in CAS No. 1823183-67-0 is a key feature that contributes to its electronic and steric effects, which are crucial for modulating biological activity. This aligns with the broader trend of incorporating fluorinated motifs into drug candidates to enhance their pharmacokinetic profiles.

In summary, 4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile (CAS No. 1823183-67-0) is a compound of significant scientific and industrial relevance. Its applications span across pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and development. As the demand for innovative chemical entities continues to rise, this compound is poised to play a pivotal role in advancing modern chemistry and biotechnology.

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